Cas no 87963-75-5 (2-formylbenzamide)

• Product Name: 2-formylbenzamide
• CAS No: 87963-75-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD18824519
• CID: 709086
• PubChem ID: 15501010
• Update Time: 2025-06-14

2-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-formyl-
• 2-formylbenzamide
• Benzamide, 2-formyl- (9CI)
• formylbenzamide
• AKOS006338810
• DTXSID70573392
• BIZCBYJEVMKIDD-UHFFFAOYSA-N
• SCHEMBL1003855
• Z1068032864
• EN300-113917
• 87963-75-5

• MDL： MFCD18824519
• Inchi： 1S/C8H7NO2/c9-8(11)7-4-2-1-3-6(7)5-10/h1-5H,(H2,9,11)
• InChI Key： BIZCBYJEVMKIDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C=O)N

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

2-formylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-formylbenzamide

Comprehensive Overview of 2-Formylbenzamide (CAS No. 87963-75-5): Properties, Applications, and Industry Insights

2-Formylbenzamide (CAS No. 87963-75-5) is an organic compound with a molecular formula of C₈H₇NO₂. This benzamide derivative features a formyl group (-CHO) at the 2-position of the benzene ring, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure enables applications in drug discovery, flavor and fragrance development, and material science. The compound’s CAS registry number (87963-75-5) ensures precise identification in global chemical databases, aligning with regulatory compliance requirements.

In recent years, the demand for 2-formylbenzamide has surged due to its role in synthesizing heterocyclic compounds, a class of molecules pivotal in modern medicinal chemistry. Researchers highlight its utility in constructing quinazoline and isoindoline scaffolds, which are core structures in anticancer and antimicrobial agents. A 2023 study published in the Journal of Organic Chemistry emphasized its efficiency as a building block for high-value APIs (Active Pharmaceutical Ingredients), addressing trending queries like "green synthesis of benzamides" and "sustainable intermediates for drug development."

The compound’s physicochemical properties—such as a melting point of 160–162°C and solubility in polar solvents like DMSO and ethanol—make it suitable for laboratory-scale reactions and industrial processes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, a topic frequently searched by quality control professionals. Notably, 2-formylbenzamide is also explored in catalysis research, where its formyl group participates in reductive amination reactions, a hot topic in organic synthesis optimization.

From an industrial perspective, 87963-75-5 aligns with the growing emphasis on cost-effective chemical manufacturing. Suppliers often highlight its stability under ambient conditions, reducing storage challenges compared to more labile aldehydes. This addresses common search queries such as "stable aromatic aldehyde suppliers" and "scalable benzamide derivatives." Furthermore, its low ecotoxicity profile, as per REACH guidelines, positions it favorably in green chemistry discussions, resonating with ESG (Environmental, Social, and Governance) trends in the chemical sector.

Innovative applications of 2-formylbenzamide extend to material science, where it serves as a precursor for polymeric coatings and ligands in metal-organic frameworks (MOFs). These MOFs are gaining traction for carbon capture and hydrogen storage—topics dominating sustainability forums. A 2022 patent (WO2022156789) detailed its use in designing photocatalytic materials, tapping into the booming interest in renewable energy technologies.

For researchers sourcing CAS No. 87963-75-5, analytical data sheets typically include FT-IR and mass spectrometry profiles to ensure batch consistency. This transparency caters to the increasing demand for documented chemical traceability, a priority for pharmaceutical GMP (Good Manufacturing Practice) compliance. Searches like "HPLC methods for benzamide analysis" or "spectral data of 2-formylbenzamide" reflect this need, underscoring the compound’s integration into rigorous quality assurance protocols.

In summary, 2-formylbenzamide (87963-75-5) bridges multiple scientific disciplines, from life sciences to advanced materials. Its adaptability to microwave-assisted synthesis and flow chemistry—frequently queried in process chemistry forums—further solidifies its relevance. As industries pivot toward bio-based intermediates and atom-efficient reactions, this compound exemplifies how classical organic molecules can drive modern innovation.